Cas no 1932231-13-4 (rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 1932231-13-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5936838
• PubChem ID: 130934663
• Update Time: 2025-10-25

rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1932231-13-4
• rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-6494632

• Inchi： 1S/C8H13NO2/c9-7-3-4-1-5(7)2-6(4)8(10)11/h4-7H,1-3,9H2,(H,10,11)/t4-,5-,6-,7-/m1/s1
• InChI Key： GTRUFTQABLIOLT-DBRKOABJSA-N
• SMILES： OC([C@@H]1C[C@@H]2[C@@H](C[C@H]1C2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid

Introduction to rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1932231-13-4)

Rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1932231-13-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic aminocarboxylic acids and is characterized by its complex stereochemistry, which plays a crucial role in its biological activity and pharmacological profile.

The chemical structure of rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid consists of a bicyclo[2.2.1]heptane ring system with an amino group and a carboxylic acid group attached at specific positions. The presence of multiple chiral centers (C-1, C-2, C-4, and C-5) results in the formation of diastereomers, which can exhibit distinct biological activities. The racemic mixture (rac-) indicates an equal mixture of enantiomers, providing a balanced profile for various applications.

Recent studies have highlighted the potential of rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid in modulating neurotransmitter systems and ion channels, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent and selective inhibitor of specific ion channels, which are implicated in various neurological disorders such as epilepsy and chronic pain.

In addition to its potential as an ion channel modulator, rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid has also been investigated for its anti-inflammatory properties. A study conducted by a team of researchers at the University of California demonstrated that this compound can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid has been optimized using various synthetic routes to improve yield and purity. One notable method involves the use of asymmetric catalysis to achieve high enantioselectivity during the synthesis process. This approach not only enhances the efficiency of the synthesis but also ensures that the final product meets the stringent quality standards required for pharmaceutical applications.

The pharmacokinetic properties of rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid have also been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for further development as an orally administered drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in various disease conditions.

In conclusion, rac-(1R,2R,4R,5R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1932231-13-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.